Cas no 1261685-62-4 (3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid)

• Product Name: 3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid
• CAS No: 1261685-62-4
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• CID: 4985948
• Update Time: 2025-07-25

3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid

• Inchi： 1S/C10H9ClF2O2/c11-7-3-1-6(2-4-9(14)15)8(5-7)10(12)13/h1,3,5,10H,2,4H2,(H,14,15)
• InChI Key： UBZKXFDPXIYRHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)F)C=1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 224
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid

Introduction to 3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid (CAS No. 1261685-62-4)

3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid, identified by its Chemical Abstracts Service (CAS) number 1261685-62-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of propionic acid derivatives, characterized by its unique structural features that include a chloro-substituted phenyl ring and a difluoromethyl group. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>chloro-phenyl moiety in the molecule enhances its reactivity, enabling it to participate in diverse chemical transformations such as nucleophilic aromatic substitution and cross-coupling reactions. This reactivity is particularly useful in medicinal chemistry, where such intermediates are often employed to construct complex drug scaffolds. The presence of the< strong>difluoromethyl group further modulates the electronic and steric properties of the molecule, influencing its metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in propionic acid derivatives due to their potential therapeutic applications. Research studies have highlighted the role of these compounds in developing novel treatments for various diseases, including cancer, inflammation, and infectious disorders. The< strong>3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid structure has been explored as a precursor for synthesizing small-molecule inhibitors that target specific enzymatic or protein pathways involved in disease mechanisms.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with pathological conditions. The< strong>chloro-phenyl and< strong>difluoromethyl substituents provide optimal steric and electronic environments for selectively interacting with kinase active sites. Several preclinical studies have demonstrated that derivatives of< strong>3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid exhibit potent inhibitory effects on various kinases, making them promising candidates for further development into therapeutic agents.

The synthesis of< strong>3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the compound's significance in modern drug discovery.

Evaluation of pharmacokinetic properties is essential for assessing the potential of any pharmaceutical intermediate. Studies on< strong>3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid have revealed favorable characteristics such as good solubility in aqueous media and moderate metabolic stability. These properties are critical for ensuring effective absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles of derivative drugs. Furthermore, computational modeling techniques have been utilized to predict binding interactions between this compound and biological targets, providing valuable insights into its mechanism of action.

The impact of< strong>difluoromethylation on propionic acid derivatives has been extensively studied due to its ability to enhance metabolic stability and binding affinity. The introduction of two fluorine atoms at the methyl position significantly reduces susceptibility to enzymatic degradation while maintaining potent biological activity. This feature has made such derivatives attractive for drug development, as they offer improved pharmacological profiles compared to their non-fluorinated counterparts.

In conclusion, 3-(4'-Chloro-2'-(difluoromethyl)phenyl)propionic acid (CAS No. 1261685-62-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic applications across multiple disease areas. Ongoing research continues to explore its full potential, paving the way for innovative drug discoveries in the future.